4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione

• IUPAC Name: 4-[2-(2-hydroxy-6-oxocyclohexen-1-yl)-2-iminoethyl]piperidine-2,6-dione
• InChI: InChI=1S/C13H16N2O4/c14-8(13-9(16)2-1-3-10(13)17)4-7-5-11(18)15-12(19)6-7/h7,14,16H,1-6H2,(H,15,18,19)
• InChI Key: SLVGXKOGRVSWMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C(=O)C1)C(=N)CC2CC(=O)NC(=O)C2)O
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione, also known as AC-262,536, is a synthetic androgen receptor agonist that has gained significant attention in the scientific community due to its potential applications in research. The compound is structurally similar to other androgen receptor agonists, such as testosterone, but has been designed to have a higher affinity for the androgen receptor.

Mechanism of Action

4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione works by binding to the androgen receptor and activating it, leading to an increase in protein synthesis and muscle growth. The compound has been shown to have a higher affinity for the androgen receptor than testosterone, making it a potentially more effective agonist.
Biochemical and Physiological Effects
Studies have shown that 4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione can increase muscle mass and strength in animal models, as well as improve bone density and reduce fat mass. The compound has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione is its high affinity for the androgen receptor, which makes it a potentially more effective agonist than other compounds. However, the compound has also been shown to have some toxicity in animal models, and its long-term effects on human health are not yet fully understood.

Future Directions

There are several potential future directions for research on 4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound may also have potential applications in the treatment of muscle wasting and other medical conditions. Further research is needed to fully understand the long-term effects of the compound on human health and to develop safe and effective treatments.

Scientific Research Applications

4-[2-amino-2-(2,6-dioxocyclohexylidene)ethyl]-2,6-piperidinedione has been primarily used in scientific research to study the androgen receptor and its role in various physiological processes, such as muscle growth and development. The compound has also been investigated for its potential applications in the treatment of various medical conditions, including osteoporosis and muscle wasting.